Cas no 2248173-54-6 ((2R)-2-(2-Fluoropyridin-4-yl)propan-1-amine)

• Product Name: (2R)-2-(2-Fluoropyridin-4-yl)propan-1-amine
• CAS No: 2248173-54-6
• MF: C₈H₁₁FN₂
• MW: 154.184745073318
• CID: 6061291
• PubChem ID: 137937637
• Update Time: 2025-07-02

(2R)-2-(2-Fluoropyridin-4-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-6505367
• (2R)-2-(2-Fluoropyridin-4-yl)propan-1-amine
• 2248173-54-6

• Inchi： 1S/C8H11FN2/c1-6(5-10)7-2-3-11-8(9)4-7/h2-4,6H,5,10H2,1H3/t6-/m0/s1
• InChI Key： SBSBKRMFNYBAAL-LURJTMIESA-N
• SMILES： FC1C=C(C=CN=1)[C@@H](C)CN

Computed Properties

• Exact Mass: 154.09062652g/mol
• Monoisotopic Mass: 154.09062652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.9Ų

Additional information on (2R)-2-(2-Fluoropyridin-4-yl)propan-1-amine

Introduction to (2R)-2-(2-Fluoropyridin-4-yl)propan-1-amine (CAS No. 2248173-54-6)

(2R)-2-(2-Fluoropyridin-4-yl)propan-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2248173-54-6, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a fluorine atom in the pyridine ring and the specific chiral configuration at the propanamine moiety contribute to its distinct chemical behavior and biological activity.

The molecular structure of (2R)-2-(2-Fluoropyridin-4-yl)propan-1-amine consists of a propanamine backbone substituted with a 2-fluoropyridine group at the second carbon position. This arrangement imparts unique electronic and steric properties, making it a valuable scaffold for designing novel therapeutic agents. The fluorine atom, in particular, is known for its ability to enhance metabolic stability and binding affinity, which are critical factors in drug design.

In recent years, there has been growing interest in fluorinated heterocycles due to their diverse pharmacological properties. The fluoropyridine moiety in (2R)-2-(2-Fluoropyridin-4-yl)propan-1-amine has been extensively studied for its role in modulating enzyme activity and receptor binding. For instance, fluorinated pyridines have been shown to improve the bioavailability of drugs by enhancing their lipophilicity and reducing susceptibility to metabolic degradation. This has led to their incorporation into numerous drug candidates targeting various diseases.

One of the most compelling aspects of (2R)-2-(2-Fluoropyridin-4-yl)propan-1-amine is its chiral center at the propanamine group. The (R)-configuration at this position is particularly significant, as it can influence the stereochemical specificity of drug interactions. Chiral drugs often exhibit different biological activities depending on their stereochemistry, making the precise control of chirality crucial for therapeutic efficacy. The (R)-isomer of this compound has been explored in several preclinical studies for its potential role in modulating neurological and inflammatory pathways.

Recent research has highlighted the therapeutic potential of (2R)-2-(2-Fluoropyridin-4-yl)propan-1-amine in addressing neurological disorders. Studies have demonstrated that fluorinated pyridines can interact with neurotransmitter receptors, potentially leading to novel treatments for conditions such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier and exert targeted effects on neuronal pathways makes it an attractive candidate for further investigation.

Moreover, the structural features of (2R)-2-(2-Fluoropyridin-4-yl)propan-1-amine have also been leveraged in the development of anti-inflammatory agents. The fluorine atom and the pyridine ring contribute to its ability to modulate inflammatory cytokine production and inhibit key enzymes involved in inflammatory responses. This has led to its evaluation in models of chronic inflammation and autoimmune diseases, where it shows promise as a lead compound for new therapeutic strategies.

The synthesis of (2R)-2-(2-Fluoropyridin-4-yl)propan-1-amine presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it more accessible for research purposes. Techniques such as asymmetric hydrogenation and transition metal-catalyzed reactions have been employed to achieve high enantiomeric purity, which is essential for evaluating its biological activity accurately.

In conclusion, (2R)-2-(2-Fluoropyridin-4-ylophanol）anamin
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